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Compound of Interest

Compound Name: 5-Ethyl-3,3,4-trimethylheptane

cat. No.: B14560231

Executive Summary

This document provides a concise technical overview of the chemical compound 5-Ethyl-3,3,4-
trimethylheptane. The primary focus of this guide is to furnish researchers and professionals
in the scientific community with fundamental data, including its chemical identifiers and
physicochemical properties. It is important to note that, as a saturated acyclic hydrocarbon, 5-
Ethyl-3,3,4-trimethylheptane is not typically associated with direct applications in drug
development or complex biological signaling pathways. Consequently, this guide centers on its
chemical identity and characteristics.

Chemical Identification and Properties

5-Ethyl-3,3,4-trimethylheptane is a branched alkane. Its unique structure is defined by a
heptane backbone with ethyl and methyl substituents at specific positions. The standard
identifier for this compound is its CAS (Chemical Abstracts Service) Registry Number.

Data Presentation: Physicochemical Properties

The quantitative data available for 5-Ethyl-3,3,4-trimethylheptane are summarized in the table
below. These properties are primarily based on computational models and standard chemical
references.
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Property Value Source
CAS Number 62198-73-6 [1]
Molecular Formula Ci2H26 [1]
Molecular Weight 170.33 g/mol [1]
IUPAC Name 5-ethyl-3,3,4-trimethylheptane [1]
Boiling Point (estimated) 199 °C [2]
Density (estimated) 0.7850 g/cm3 [2]
Refractive Index (estimated) 1.4371 [2]
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Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis protocol specifically for 5-Ethyl-3,3,4-trimethylheptane is
not readily available in prominent chemical literature. Generally, branched alkanes of this
complexity can be synthesized through various established organic chemistry methods, such
as Grignard reactions or the alkylation of alkanes, though specific methodologies for this
isomer are not widely documented.

Due to the absence of this compound in biological or pharmacological research, there are no
established experimental protocols related to its biological activity, efficacy, or mechanism of
action.

Biological Activity and Relevance in Drug
Development

Extensive searches of scientific databases and chemical registries have yielded no evidence of
significant biological activity for 5-Ethyl-3,3,4-trimethylheptane. As a simple, non-polar
hydrocarbon, it lacks the functional groups typically required for specific interactions with
biological macromolecules such as proteins or nucleic acids. Such compounds are generally
considered biologically inert and are not pursued as candidates in drug discovery pipelines.
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Consequently, there is no information regarding its involvement in any signaling pathways, and
therefore, no corresponding diagrams can be generated. The core requirements for
visualizations of experimental workflows or logical relationships are not applicable to this
compound due to the lack of relevant research.

Logical Framework for Compound Classification

To illustrate the classification and general context of this compound, the following diagram
outlines its position within the broader family of chemical compounds.
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Caption: Hierarchical classification of 5-Ethyl-3,3,4-trimethylheptane.
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Conclusion

5-Ethyl-3,3,4-trimethylheptane is a structurally defined branched alkane with the CAS number
62198-73-6.[1] Its primary relevance is within the domain of organic chemistry as a structural
isomer of dodecane. The available data on this compound are limited to its basic
physicochemical properties. There is no current evidence to suggest any application or
relevance to the fields of pharmacology, drug development, or biological research. Therefore,
complex experimental protocols and signaling pathway information are not available for this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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